Cas no 885952-09-0 (Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine)
![Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine structure](https://www.kuujia.com/scimg/cas/885952-09-0x500.png)
Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine Chemical and Physical Properties
Names and Identifiers
-
- Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine
- 1,3-Dihydrospiro[indene-2,2'-[1,3]dioxolan]-5-amine
- 1',3'-Dihydro-spiro[[1,3]dioxolane-2,2'-inden]-5'-ylamine
- 5-Amino-indan-2-one 1,2-ethanediol ketal
-
- MDL: MFCD00598509
- Inchi: 1S/C11H13NO2/c12-10-2-1-8-6-11(7-9(8)5-10)13-3-4-14-11/h1-2,5H,3-4,6-7,12H2
- InChI Key: WNBBAHAGIFFWOY-UHFFFAOYSA-N
- SMILES: O1CCOC21CC1C=CC(=CC=1C2)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- XLogP3: 1
- Topological Polar Surface Area: 44.5
Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1292082-1g |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 95% | 1g |
$1565 | 2024-07-28 | |
eNovation Chemicals LLC | Y1292082-5g |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 95% | 5g |
$5595 | 2024-07-28 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0829-1g |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 97% | 1g |
¥12224.03 | 2025-01-21 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0829-1g |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 97% | 1g |
5919.34CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0829-5g |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 97% | 5g |
¥43702.21 | 2025-01-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945159-1g |
1,3-Dihydrospiro[indene-2,2'-[1,3]dioxolan]-5-amine |
885952-09-0 | 98% | 1g |
¥18336.00 | 2024-04-26 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945159-500mg |
1,3-Dihydrospiro[indene-2,2'-[1,3]dioxolan]-5-amine |
885952-09-0 | 98% | 500mg |
¥10773.00 | 2024-04-26 | |
eNovation Chemicals LLC | Y1292082-1g |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 95% | 1g |
$1565 | 2025-02-26 | |
eNovation Chemicals LLC | Y1292082-500mg |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 95% | 500mg |
$985 | 2025-02-26 | |
eNovation Chemicals LLC | Y1292082-1g |
5-Amino-indan-2-one 1,2-ethanediol ketal |
885952-09-0 | 95% | 1g |
$1565 | 2025-02-26 |
Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine Related Literature
-
Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
-
Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
-
Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
-
Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
Additional information on Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine
Professional Introduction to Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine (CAS No. 885952-09-0)
Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 885952-09-0, belongs to a class of spirocyclic molecules that exhibit promising properties for further exploration in drug discovery and development.
The molecular structure of Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine consists of a spirocyclic framework formed by the fusion of a dihydroindene ring and a 1,3-dioxolane moiety, with an amine functional group at the 5-position. This distinctive architecture imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The presence of both aromatic and heteroaromatic rings in its structure suggests potential interactions with biological targets, such as enzymes and receptors.
Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in the development of therapeutic agents. Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine has been studied for its potential role in modulating various biological pathways. For instance, preliminary studies have suggested that this compound may exhibit antioxidant properties, which are crucial for combating oxidative stress and inflammation associated with numerous diseases. The amine group at the 5-position of the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.
In addition to its antioxidant potential, Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine has been explored for its possible neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative damage and protein misfolding. The structural features of this compound make it a promising candidate for developing drugs that can mitigate these pathological processes. Researchers have been particularly interested in its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders effectively.
The synthesis of Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as transition metal catalysis and asymmetric synthesis have been utilized to enhance the efficiency and selectivity of key transformations.
One of the most compelling aspects of Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine is its versatility as a chemical scaffold. By modifying various functional groups within its structure, chemists can generate a library of derivatives with tailored biological activities. This flexibility has opened up new avenues for drug discovery efforts aimed at addressing unmet medical needs. For example, appending pharmacophores that interact with specific binding sites on target proteins can lead to compounds with enhanced potency and reduced side effects.
The pharmacokinetic properties of Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine are also under investigation to ensure its suitability for clinical applications. Studies have focused on its solubility, stability, metabolic degradation pathways, and distribution within biological systems. Understanding these parameters is crucial for optimizing drug formulations and predicting therapeutic outcomes. Advanced computational methods have been employed to model the behavior of this compound in vivo, providing valuable insights into its potential as a lead molecule.
The future prospects for Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine are bright, given its unique structural features and promising biological activities. Ongoing research efforts are aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative studies between synthetic chemists and biologists are expected to yield novel derivatives with improved pharmacological profiles. As our understanding of molecular interactions continues to evolve, compounds like Spiro[1,3-dihydroindene-2,']dihydroindene)-5-am ine are poised to play a significant role in next-generation drug development strategies.
885952-09-0 (Spiro[1,3-dihydroindene-2,2'-1,3-dioxolane]-5-amine) Related Products
- 897482-05-2(2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,6-difluoro-1,3-benzothiazole)
- 2229174-43-8((3-bromo-2-hydroxyphenyl)methanesulfonamide)
- 35155-09-0(4'-(4-Phenylphenoxy)acetophenone)
- 1782249-70-0(2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-)
- 156121-15-2(2-(Methoxymethyl)morpholine)
- 41576-48-1(1-Carboxy-cobaltocenium hexafluorophosphate)
- 2034419-87-7(2-(1H-1,3-benzodiazol-1-yl)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)
- 2171706-77-5(1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid)
- 926141-91-5(N-(1-cyanocyclohexyl)-2-{[5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)
- 2680705-68-2(benzyl N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylcarbamate)
